Cas no 139714-07-1 (Benzeneacetonitrile, 3-(4-methoxybenzoyl)-)

• Product Name: Benzeneacetonitrile, 3-(4-methoxybenzoyl)-
• CAS No: 139714-07-1
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1279694
• Update Time: 2024-08-03

Benzeneacetonitrile, 3-(4-methoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-(4-methoxybenzoyl)-
• 2-(3-(4-methoxybenzoyl)phenyl)acetonitrile(WXG03340)
• 2-(3-(4-methoxybenzoyl)phenyl)acetonitrile

• Inchi： 1S/C16H13NO2/c1-19-15-7-5-13(6-8-15)16(18)14-4-2-3-12(11-14)9-10-17/h2-8,11H,9H2,1H3
• InChI Key： ISSHAMKFYWQKPK-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=CC(C(=O)C2=CC=C(OC)C=C2)=C1

Computed Properties

• Exact Mass: 251.09469

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 449.7±35.0 °C(Predicted)
• PSA: 50.09